2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile

• IUPAC Name: 2-[4-(4-methylphenyl)-5-oxo-1,2,4-triazol-1-yl]acetonitrile
• InChI: InChI=1S/C11H10N4O/c1-9-2-4-10(5-3-9)14-8-13-15(7-6-12)11(14)16/h2-5,8H,7H2,1H3
• InChI Key: CHJUZSQNDVNZHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=NN(C2=O)CC#N
• Molecular Formula: C11H10N4O
• DSSTOX Substance ID: DTXSID501157376
• Molecular Weight: 214.22 g/mol
• CAS RN: 866149-37-3

Description

The compound “2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile” is a complex organic molecule that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The nitrile group is a good electrophile and can undergo various reactions such as hydrolysis, reduction, and addition reactions. The triazole ring is generally stable but can participate in reactions under certain conditions.

Scientific Research Applications

Therapeutic and Biological Activities

Triazole derivatives have been extensively studied for their broad range of therapeutic and biological activities. They demonstrate potential as anti-inflammatory, antiplatelet, antimicrobial, antimycobacterial, antitumoral, and antiviral agents, among others. The synthesis and biological evaluation of these compounds have attracted considerable interest due to their presence in pharmaceuticals and ongoing clinical studies. Their diverse biological activities stem from the ability to undergo structural variations, making them prime candidates for the development of new therapeutic agents (Ferreira et al., 2013).

Antimicrobial and Antifungal Properties

1,2,4-Triazole derivatives have shown significant antimicrobial and antifungal properties, with studies revealing their effectiveness against a range of pathogens. These compounds have been the subject of extensive research, aiming to develop new antimicrobial agents that can address the rising challenge of drug-resistant bacteria and fungi. The versatility in chemical modeling of 1,2,4-triazoles allows for the exploration of their derivatives as potential candidates for addressing various infectious diseases (Ohloblina, 2022).

Environmental and Material Science Applications

The study of 1,2,4-triazole derivatives extends beyond medicinal chemistry into environmental and material science applications. These compounds have been investigated for their roles in advanced oxidation processes (AOPs) for environmental remediation and as components in the development of new materials with desirable physical and chemical properties. Their stability and reactivity make them suitable for applications requiring high performance and durability (Qutob et al., 2022).

Agricultural Applications

In the agricultural sector, 1,2,4-triazole derivatives are explored for their potential use as pesticides and plant growth regulators. Their efficacy in controlling various pests and diseases in crops highlights their importance in ensuring agricultural productivity and food security. The development of new compounds within this class aims to provide safer, more effective alternatives to existing agricultural chemicals (Nazarov et al., 2021).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many compounds containing a 1,2,4-triazole ring exhibit diverse biological activities, including antiviral, anti-inflammatory, and anticancer activities.